Cas no 2171840-79-0 (methyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-3,3-dimethylcyclobutane-1-carboxylate)

• Product Name: methyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-3,3-dimethylcyclobutane-1-carboxylate
• CAS No: 2171840-79-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6118717
• PubChem ID: 165786715
• Update Time: 2025-06-08

methyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-3,3-dimethylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-3,3-dimethylcyclobutane-1-carboxylate
• EN300-1632081
• 2171840-79-0

• Inchi： 1S/C13H23NO3/c1-11(2)7-12(8-11,10(15)17-4)13(16)5-6-14(3)9-13/h16H,5-9H2,1-4H3
• InChI Key： OZZOXORETGWFGY-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CC1)C1(C(=O)OC)CC(C)(C)C1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Additional information on methyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-3,3-dimethylcyclobutane-1-carboxylate

Methyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-3,3-dimethylcyclobutane-1-carboxylate (CAS No. 2171840-79-0): A Comprehensive Overview

Methyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-3,3-dimethylcyclobutane-1-carboxylate, identified by its CAS number 2171840-79-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of functional groups such as the hydroxyl and ester moieties, combined with its unique cyclobutane core, makes this compound a promising candidate for further investigation.

The structural motif of methyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-3,3-dimethylcyclobutane-1-carboxylate is reminiscent of several biologically active scaffolds. The pyrrolidine ring, a common structural feature in many pharmacologically relevant compounds, contributes to the molecule's potential interactome with biological targets. Specifically, the 3-hydroxy group and the adjacent methyl group on the pyrrolidine ring may facilitate hydrogen bonding interactions, which are crucial for binding affinity and specificity. Additionally, the ester functionality at the terminal position of the cyclobutane ring introduces another layer of chemical diversity, allowing for further derivatization and functionalization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies utilizing these techniques have suggested that methyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-3,3-dimethylcyclobutane-1-carboxylate may exhibit inhibitory activity against various enzymes and receptors implicated in metabolic disorders and inflammatory pathways. The cyclobutane ring, known for its rigid conformational stability, could serve as a scaffold to optimize pharmacokinetic properties such as solubility and metabolic stability.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays have shown promising results in modulating key enzymes involved in signal transduction pathways. For instance, preliminary data indicate that derivatives of this compound may exhibit inhibitory effects on kinases and phosphodiesterases, which are central to numerous cellular processes. The hydroxyl group's ability to engage in hydrogen bonding with amino acid residues in active sites suggests that it could be a critical determinant of binding affinity.

The synthesis of methyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-3,3-dimethylcyclobutane-1-carboxylate presents both challenges and opportunities for synthetic chemists. The construction of the cyclobutane ring system requires precise control over reaction conditions to ensure high yield and purity. Advances in transition metal-catalyzed reactions have provided new methodologies for constructing complex cyclic structures efficiently. Additionally, the introduction of the hydroxyl and ester functionalities necessitates careful consideration of protecting group strategies to prevent unwanted side reactions.

The potential therapeutic applications of this compound are broad and multifaceted. Given its structural similarity to known bioactive molecules, it is conceivable that derivatives could be developed for treating conditions such as diabetes, cardiovascular diseases, and neurodegenerative disorders. The ability to fine-tune the pharmacophore through structural modifications offers a pathway to develop drugs with enhanced efficacy and reduced toxicity profiles.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like methyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-3,3-dimethylcyclobutane-1-carboxylate. These models leverage vast datasets to predict molecular properties and biological activities, thereby reducing the time and resources required for experimental validation. Collaborative efforts between computational scientists and experimental chemists are essential to translate virtual screening hits into tangible leads for further development.

Future research directions should focus on elucidating the detailed mechanism of action of this compound through structural biology techniques such as X-ray crystallography or cryo-electron microscopy. Understanding how it interacts with biological targets at an atomic level will provide critical insights into its pharmacological effects and inform the design of next-generation analogs with improved properties.

The development of novel pharmaceuticals remains a cornerstone of modern medicine, driven by an ever-growing understanding of disease mechanisms at the molecular level. Compounds like methyl 1-(3-hydroxy-1-methylpyrrolidin-3-yl)-3,3-dimethylcyclobutane-1-carboxylate, with their intricate structures and promising biological profiles, represent a testament to the ingenuity and perseverance of researchers in pursuit of innovative therapeutic solutions.